2-[[1-(2-Pyrazol-1-ylethyl)piperidin-3-yl]methoxy]pyrimidine

• IUPAC Name: 2-[[1-(2-pyrazol-1-ylethyl)piperidin-3-yl]methoxy]pyrimidine
• InChI: InChI=1S/C15H21N5O/c1-4-14(13-21-15-16-5-2-6-17-15)12-19(8-1)10-11-20-9-3-7-18-20/h2-3,5-7,9,14H,1,4,8,10-13H2
• InChI Key: MUQWYWPHURBICG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CCN2C=CC=N2)COC3=NC=CC=N3
• Molecular Formula: C15H21N5O
• Molecular Weight: 287.36 g/mol

Description

Pyrazole, piperidine, and pyrimidine are all important structures in medicinal chemistry. Pyrazole is a heterocyclic compound that consists of a five-membered ring with three carbon atoms and two nitrogen atoms. Piperidine is a six-membered ring with one nitrogen atom and five carbon atoms. Pyrimidine is a six-membered ring with four carbon atoms and two nitrogen atoms.

Synthesis Analysis

The synthesis of compounds containing these structures often involves intra- and intermolecular reactions. For example, the synthesis of certain pyrazole derivatives involves the reaction of hydrazines with 1,3-diketones. Piperidine derivatives can be synthesized through various methods, including cyclization and hydrogenation.

Molecular Structure Analysis

The molecular structure of these compounds is determined by the arrangement of the carbon and nitrogen atoms in the rings. Pyrazole has two adjacent nitrogen atoms, piperidine has one nitrogen atom, and pyrimidine has two non-adjacent nitrogen atoms.

Chemical Reactions Analysis

These compounds can undergo various chemical reactions due to the presence of the nitrogen atoms and the reactivity of the carbon atoms in the ring. For example, pyrazole can undergo reactions at the 3-position or the 5-position.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary depending on their specific structures. For example, they can have different levels of solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of these compounds in biological systems can vary widely depending on their specific structures and functional groups. They can interact with various enzymes and receptors in the body, leading to different biological effects.

Safety and Hazards

The safety and hazards of these compounds can also vary widely. Some may be relatively safe, while others may be toxic or hazardous. It’s important to handle these compounds with care and use appropriate safety measures.

Future Directions

The future directions in the research of these compounds could involve the development of new synthetic methods, the exploration of their biological activities, and the design of new drugs based on these structures.